Cas no 1510417-69-2 (2-(aminooxy)propanenitrile)

2-(aminooxy)propanenitrile structure

Product Name:2-(aminooxy)propanenitrile

CAS No:1510417-69-2

Molecular Formula:C₃H₆N₂O

Molecular Weight:86.0925402641296

CID:5833400

PubChem ID:79423036

2-(aminooxy)propanenitrile Properties

Names and Identifiers

- 2-(aminooxy)propanenitrile
- AKOS017977122
- 2-aminooxypropanenitrile
- EN300-2009033
- 1510417-69-2
- InChIKey： IIWLQRSHRAWFNC-UHFFFAOYSA-N
- Inchi： 1S/C3H6N2O/c1-3(2-4)6-5/h3H,5H2,1H3
- SMILES： C(#N)C(ON)C

Computed Properties

Exact Mass: 86.048012819g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 86.048012819g/mol
Heavy Atom Count: 6
Complexity: 72.1
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.5
Topological Polar Surface Area: 59Å²

2-(aminooxy)propanenitrile Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01DVX6-50mg	2-(aminooxy)propanenitrile	1510417-69-2	95%	50mg	$448.00	2024-06-20
Aaron	AR01DW5I-50mg	2-(aminooxy)propanenitrile	1510417-69-2	95%	50mg	$454.00	2025-02-14
Enamine	EN300-2009033-0.05g	2-(aminooxy)propanenitrile	1510417-69-2	95%	0.05g	$312.0	2023-09-16

2-(aminooxy)propanenitrile Related Literature

1. General methods of alkaloid synthesis. A new approach to the synthesis of the 5,10b-ethanophenanthridine Amaryllidaceae alkaloids. The total synthesis of (±)-3-epi-elwesine

J. Chem. Soc. D, 1970, 1585-1586
2. Mixed-ligand hydroxocopper(ii)/pyridazine clusters embedded into 3D framework lattices†

Anna S. Degtyarenko,Marcel Handke,Karl W. Krämer,Shi-Xia Liu,Silvio Decurtins,Eduard B. Rusanov,Laurence K. Thompson,Harald Krautscheid,Konstantin V. Domasevitch Dalton Trans., 2014,43, 8530-8542
3. Polycondensation of bis(α-diazo-1,3-dicarbonyl) compounds with dicarboxylic acids: an efficient access to functionalized alternating polyesters†

Yuanli Ding,Youhua Tao Polym. Chem., 2020,11, 1708-1712
4. Convenient synthetic approach towards regioselectively sulfated sugars using limpet and abalone sulfatase-catalyzed desulfation

Chem. Commun., 1998, 2311-2312
5. Back cover

Chem. Soc. Rev., 2012,41, 1987-1988
6. Development and validation of ultra-high-performance liquid chromatography for the determination of sennoside A and sennoside B in laxatives based on optimal chromatographic parameters

Yan-ling Zhao,Jun-ling Cao,Xiao-he Xiao,Jia-bo Wang Anal. Methods, 2015,7, 9817-9824
7. An ionic liquid template approach to graphene–carbon xerogel composites for supercapacitors with enhanced performance†

Zheng Ling,Qiang Dong,Bingqing Qian,Mengdi Zhang,Jieshan Qiu J. Mater. Chem. A, 2014,2, 14329-14333
8. Decarboxylation of carbonyloxy radicals: a density functional study†

Matthias Kling,Stefan Schmatz Phys. Chem. Chem. Phys., 2003,5, 3891-3896
9. Strengthening and drying rate of a drying emulsion layer

M. Goavec,S. Rodts,V. Gaudefroy,M. Coquil,E. Keita,J. Goyon,X. Chateau,P. Coussot Soft Matter, 2018,14, 8612-8626
10. Light-controlled efficient photoluminescence based on an europium β-diketonate complex with single-crystal-to-single-crystal [2+2] cycloaddition†

Jing Zhang,Jing Li,Xin Feng,Ming Kong,Zhao-Bo Hu,You-Xuan Zheng,You Song Chem. Commun., 2019,55, 12873-12876

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